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Compound of Interest

Compound Name: ONX-0914 TFA

Cat. No.: B10824678

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the dissolution and preparation of
ONX-0914 trifluoroacetate (TFA) salt solutions for use in research and drug development
applications. ONX-0914 is a potent and selective inhibitor of the immunoproteasome subunit
LMP7 (low-molecular mass polypeptide-7), also known as (35i.[1][2][3] It has demonstrated
potential in the study of autoimmune diseases, cancer, and other inflammatory conditions.[4][5]

Chemical and Physical Properties

A clear understanding of the physicochemical properties of ONX-0914 TFA is crucial for its
proper handling and use in experimental settings.
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Property Value Source
Synonyms PR-957 TFA [1112]
Molecular Weight 694.7 g/mol [1]
Appearance Solid [2]

B DMSO: = 90 mg/mLEthanol: =
Solubility (25°C) _ [1][6]
69 mg/mLWater: Insoluble

Store solid at 2-8°C, dry and
sealed.[1] Stock solutions:
-80°C for up to 6 months;
-20°C for up to 1 month.[2]

Avoid repeated freeze-thaw

Storage

cycles.[2]

Recommended Solvents and Stock Solution
Preparation

The choice of solvent is critical for ensuring the complete dissolution and stability of ONX-0914
TFA.

Recommended Solvents:

o Dimethyl sulfoxide (DMSO): The most common and highly recommended solvent for
preparing high-concentration stock solutions.[1][6]

o Ethanol (EtOH): Can also be used to dissolve ONX-0914 TFA.[6]
Protocol for Preparing a 10 mM DMSO Stock Solution:
o Materials:

o ONX-0914 TFA solid

o Anhydrous, sterile dimethyl sulfoxide (DMSO)
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[e]

Sterile microcentrifuge tubes or vials

o

Calibrated micropipettes and sterile tips

Vortex mixer

[¢]

[¢]

Optional: Water bath or heating block set to 37°C

e Procedure:

1. Equilibrate the ONX-0914 TFA vial to room temperature before opening to prevent
condensation.

2. Weigh the required amount of ONX-0914 TFA solid in a sterile tube. For example, for 1 mL
of a 10 mM stock solution, weigh out 6.947 mg of ONX-0914 TFA (Molecular Weight =
694.7 g/mol ).

3. Add the appropriate volume of sterile DMSO to the solid. For a 10 mM solution, add 1 mL
of DMSO for every 6.947 mg of ONX-0914 TFA.

4. Vortex the solution thoroughly to ensure complete dissolution. Gentle warming at 37°C for
a few minutes can aid in dissolution if necessary.[6]

5. Once completely dissolved, aliquot the stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.[2]

6. Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term
storage (up to 1 month).[2]

Experimental Protocols
3.1. Preparation of Working Solutions for Cell-Based Assays

For most in vitro cell culture experiments, the high-concentration DMSO stock solution needs to
be further diluted in a cell culture medium to the desired final concentration.

o Materials:
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o 10 mM ONX-0914 TFA stock solution in DMSO

o Sterile cell culture medium appropriate for your cell line

o Sterile microcentrifuge tubes and pipette tips

e Procedure:

1. Thaw a single-use aliquot of the 10 mM ONX-0914 TFA stock solution at room
temperature.

2. Perform a serial dilution of the stock solution in a sterile cell culture medium to achieve the
final desired concentration. It is critical to ensure that the final concentration of DMSO in
the cell culture medium is non-toxic to the cells (typically < 0.5%).

3. For example, to prepare a 100 nM working solution in 10 mL of media:

» Prepare an intermediate dilution by adding 1 pL of the 10 mM stock solution to 999 pL of
cell culture medium (results in a 10 uM solution).

» Add 100 pL of the 10 uM intermediate solution to 9.9 mL of cell culture medium to
achieve the final 100 nM concentration. The final DMSO concentration will be 0.001%.

4. Add the final working solution to your cell cultures. Always include a vehicle control (cell
culture medium with the same final concentration of DMSO) in your experiments.

3.2. Preparation for In Vivo Administration

For animal studies, ONX-0914 TFA is typically formulated for intravenous (i.v.) or
intraperitoneal (i.p.) injection.

o Materials:
o ONX-0914 TFA solid
o DMSO

o Phosphate-buffered saline (PBS) or other suitable vehicle
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o Sterile vials and syringes

e Procedure for a 4% DMSO in PBS Formulation:[7]
1. Dissolve the required amount of ONX-0914 TFA in DMSO to create a concentrated stock.

2. Dilute the DMSO stock solution with sterile PBS (pre-warmed to 37°C to prevent
precipitation) to the final desired concentration for injection.[7] The final DMSO
concentration should be kept low (e.g., 4%) to minimize toxicity.[7]

3. For example, to prepare 1 mL of a 1 mg/mL solution for injection with 4% DMSO:
» Dissolve 25 mg of ONX-0914 TFA in 1 mL of DMSO (25 mg/mL stock).
» Add 40 pL of the 25 mg/mL stock to 960 uL of sterile, warm PBS.

4. Administer the solution to the animals via the desired route (e.g., i.v. or i.p.).[2][7] A
common dosage used in mouse models is in the range of 2-10 mg/kg.[2]

Mandatory Visualizations

Experimental Workflow for ONX-0914 TFA Solution Preparation
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Caption: Workflow for preparing ONX-0914 TFA solutions.
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Caption: ONX-0914 inhibits the LMP7 subunit of the immunoproteasome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for ONX-0914 TFA
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824678#how-to-dissolve-and-prepare-onx-0914-
tfa-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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